Cas no 2679805-76-4 (rac-methyl (2R,4S)-4-(dimethylamino)piperidine-2-carboxylate)

• Product Name: rac-methyl (2R,4S)-4-(dimethylamino)piperidine-2-carboxylate
• CAS No: 2679805-76-4
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD34183802
• CID: 5643632
• PubChem ID: 165908889
• Update Time: 2025-10-29

rac-methyl (2R,4S)-4-(dimethylamino)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (2R,4S)-4-(dimethylamino)piperidine-2-carboxylate
• EN300-28253359
• 2679805-76-4

• MDL： MFCD34183802
• Inchi： 1S/C9H18N2O2/c1-11(2)7-4-5-10-8(6-7)9(12)13-3/h7-8,10H,4-6H2,1-3H3/t7-,8+/m1/s1
• InChI Key： LOQPJIASNWHFON-SFYZADRCSA-N
• SMILES： O(C)C([C@@H]1C[C@@H](CCN1)N(C)C)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.6Ų

Additional information on rac-methyl (2R,4S)-4-(dimethylamino)piperidine-2-carboxylate

Rac-Methyl (2R,4S)-4-(Dimethylamino)Piperidine-2-Carboxylate: A Comprehensive Overview

The compound rac-methyl (2R,4S)-4-(dimethylamino)piperidine-2-carboxylate, identified by the CAS number 2679805-76-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug development and material science. The molecule's structure features a piperidine ring with specific stereochemistry at positions 2 and 4, along with a dimethylamino group and a methyl ester substituent. These structural elements contribute to its unique chemical properties and biological activity.

Recent advancements in chiral synthesis have highlighted the importance of stereochemistry in determining the pharmacokinetic and pharmacodynamic profiles of piperidine derivatives. The (2R,4S) configuration of this compound is particularly interesting as it may influence its interaction with biological targets such as enzymes or receptors. Studies have shown that such stereochemical arrangements can significantly impact the compound's bioavailability and efficacy, making it a promising candidate for further exploration in therapeutic applications.

The dimethylamino group attached to the piperidine ring introduces a tertiary amine functionality, which can participate in various chemical reactions and interactions. This group is known to enhance the basicity of the molecule, potentially influencing its solubility and stability under different pH conditions. Additionally, the methyl ester substituent at position 2 contributes to the overall polarity of the molecule, which is crucial for its interactions within biological systems.

From a synthetic perspective, rac-methyl (2R,4S)-4-(dimethylamino)piperidine-2-carboxylate can be prepared through a variety of methods, including asymmetric catalysis and stereoselective reactions. Recent research has focused on optimizing these synthesis pathways to improve yield and enantiomeric excess, which are critical factors for large-scale production and clinical applications.

In terms of biological activity, this compound has been investigated for its potential as a building block in drug design. Piperidine derivatives are commonly used as scaffolds in medicinal chemistry due to their versatility and ability to accommodate diverse functional groups. The presence of both amine and ester functionalities in this molecule makes it an attractive candidate for further modification and functionalization.

Moreover, computational studies have been conducted to predict the compound's behavior in various biological environments. These studies utilize advanced molecular modeling techniques to assess parameters such as binding affinity, toxicity, and metabolic stability. Such insights are invaluable for guiding experimental efforts and accelerating the drug discovery process.

Looking ahead, rac-methyl (2R,4S)-4-(dimethylamino)piperidine-2-carboxylate represents a valuable tool for researchers exploring novel therapeutic agents. Its unique combination of stereochemistry and functional groups positions it as a key player in the development of next-generation medications targeting a wide range of diseases.